molecular formula CuH2O5S B075113 Copper(II) sulfate hydrate CAS No. 1332-03-2

Copper(II) sulfate hydrate

Cat. No.: B075113
CAS No.: 1332-03-2
M. Wt: 177.63 g/mol
InChI Key: CYKLGTUKGYURDP-UHFFFAOYSA-L
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Description

Copper(II) sulfate hydrate, also known as copper(II) sulfate monohydrate, is an inorganic compound with the chemical formula CuSO₄·H₂O. It is a blue crystalline solid that is highly soluble in water. This compound is widely used in various fields, including agriculture, chemistry, and medicine, due to its versatile properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper(II) sulfate hydrate can be synthesized by reacting cupric oxide (CuO) or cupric carbonate (CuCO₃) with sulfuric acid (H₂SO₄). The reaction typically involves dissolving the cupric oxide or cupric carbonate in sulfuric acid, followed by crystallization to obtain the monohydrate form.

Industrial Production Methods: In industrial settings, cupric sulfate monohydrate is produced by treating copper metal with hot, concentrated sulfuric acid or by oxidizing copper sulfide ores. The resulting solution is then evaporated to crystallize the monohydrate form.

Types of Reactions:

    Oxidation: Cupric sulfate can undergo oxidation reactions, where it acts as an oxidizing agent.

    Reduction: It can be reduced to cuprous sulfate (Cu₂SO₄) under certain conditions.

    Substitution: Cupric sulfate can participate in substitution reactions, where the sulfate ion is replaced by other anions.

Common Reagents and Conditions:

    Oxidation: Reactions with reducing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄).

    Reduction: Reactions with reducing agents like zinc (Zn) or iron (Fe).

    Substitution: Reactions with sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH).

Major Products Formed:

    Oxidation: Formation of cupric oxide (CuO) or cupric hydroxide (Cu(OH)₂).

    Reduction: Formation of cuprous sulfate (Cu₂SO₄).

    Substitution: Formation of copper hydroxide (Cu(OH)₂) or other copper salts.

Scientific Research Applications

Copper(II) sulfate hydrate has a wide range of applications in scientific research:

    Chemistry: Used as a reagent in analytical chemistry for various tests and experiments.

    Biology: Employed in biological research to study the effects of copper on organisms and as a nutrient supplement in culture media.

    Medicine: Utilized in medical research for its antimicrobial properties and in the treatment of certain diseases.

    Industry: Applied in electroplating, as a fungicide and pesticide in agriculture, and in the production of other copper compounds.

Mechanism of Action

Cupric sulfate exerts its effects primarily through its ability to interact with biological molecules. It acts as a catalyst in various biochemical reactions, facilitating electron transfer processes. The copper ions can bind to proteins and enzymes, altering their structure and function. This interaction can lead to the inhibition of microbial growth, making cupric sulfate an effective antimicrobial agent.

Comparison with Similar Compounds

Copper(II) sulfate hydrate can be compared with other copper compounds such as:

    Cupric sulfate pentahydrate (CuSO₄·5H₂O): This compound contains five molecules of water and is commonly used in similar applications. the monohydrate form is preferred in certain cases due to its lower water content.

    Cupric oxide (CuO): A black solid used in ceramics and as a pigment. It has different properties and applications compared to cupric sulfate.

    Cupric chloride (CuCl₂): A green crystalline solid used in dyeing and printing textiles. It has distinct chemical properties and uses.

This compound is unique due to its specific hydration state, which influences its solubility and reactivity in various applications.

Properties

IUPAC Name

copper;sulfate;hydrate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Cu.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+2;;/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYKLGTUKGYURDP-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O.[O-]S(=O)(=O)[O-].[Cu+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CuH2O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9058284
Record name Copper sulfate (CuSO4) monohydrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9058284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

10257-54-2, 23254-43-5
Record name Cupric sulfate monohydrate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010257542
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Copper sulfate (CuSO4) monohydrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9058284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Sulfuric acid copper(2+) salt (1:1), monohydrate
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Record name Copper(II) sulfate hydrate
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Record name CUPRIC SULFATE MONOHYDRATE
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Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

The electrolessly copper-plated test pieces were immersed in 10% sulfuric acid for 30 seconds, immersed in an electric copper plating bath containing in 1 liter thereof 75 g of CuSO4.H2O, 180 g of sulfuric acid, 0.125 ml of 35% hydrochloric acid and 5 ml of Cu-Brite TH, a brightener produced by EBARA-UDYLITE, copper electroplated at a current density of 3A/dm2 for about 1 hour to a thick thickness of copper of about 35 micrometers, and then water washed with deionized water for 1 minute.
Quantity
0.125 mL
Type
reactant
Reaction Step One
[Compound]
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Cu
Quantity
5 mL
Type
reactant
Reaction Step One
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three

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